Cas no 103223-35-4 (A'-Neogammacer-22(29)-ene-6,21-diol,6-acetate, (6a)-(9CI))

• Product Name: A'-Neogammacer-22(29)-ene-6,21-diol,6-acetate, (6a)-(9CI)
• CAS No: 103223-35-4
• MF: C₃₂H₅₂O₃
• MW: 484.753490447998
• CID: 195671
• PubChem ID: 190486
• Update Time: 2025-04-19

A'-Neogammacer-22(29)-ene-6,21-diol,6-acetate, (6a)-(9CI) Chemical and Physical Properties

Names and Identifiers

• A'-Neogammacer-22(29)-ene-6,21-diol,6-acetate, (6a)-(9CI)
• Missouriensin
• DTXSID30908262
• 21-Hydroxyhop-22(29)-en-6-yl acetate
• 103223-35-4

• Inchi： 1S/C32H52O3/c1-20(2)32(34)18-17-28(6)23-11-12-24-29(7)15-10-14-27(4,5)26(29)22(35-21(3)33)19-31(24,9)30(23,8)16-13-25(28)32/h22-26,34H,1,10-19H2,2-9H3/t22-,23+,24+,25+,26-,28+,29+,30+,31+,32-/m0/s1
• InChI Key： PDFGAGAGDJZCGY-FAWJNCFKSA-N
• SMILES： O(C(C)=O)[C@H]1C[C@]2(C)[C@H](CC[C@@H]3[C@@]4(C)CC[C@](C(=C)C)([C@@H]4CC[C@@]23C)O)[C@@]2(C)CCCC(C)(C)[C@@H]21

Computed Properties

• Exact Mass: 484.39186
• Monoisotopic Mass: 484.39164552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 922
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Hopanoids